Cas no 2229444-49-7 (1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene)

• Product Name: 1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene
• CAS No: 2229444-49-7
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 6139193
• PubChem ID: 165756204
• Update Time: 2025-06-11

1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene
• EN300-1803576
• 2229444-49-7

• Inchi： 1S/C11H11FO/c1-4-8(2)10-6-5-9(12)7-11(10)13-3/h1,5-8H,2-3H3
• InChI Key： GYWBMPISFNTNNU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(C#C)C

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene

Introduction to 1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene (CAS No. 2229444-49-7)

1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene, identified by its CAS number 2229444-49-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylalkyne derivatives, characterized by the presence of both aromatic and alkyne functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene consists of a benzene ring substituted with a but-3-yne moiety at the 1-position, a fluoro group at the 4-position, and a methoxy group at the 2-position. This specific arrangement of functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The fluoro substituent, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules, while the methoxy group contributes to lipophilicity and solubility profile adjustments.

In recent years, there has been growing interest in exploring the pharmacological potential of arylalkyne derivatives due to their ability to interact with biological targets in unique ways. The triple bond in the but-3-yne group provides a versatile site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, recent studies have demonstrated that alkyne-based compounds can serve as effective intermediates in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents.

One of the most compelling aspects of 1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene is its potential as a building block for drug discovery. The combination of electron-withdrawing (fluoro) and electron-donating (methoxy) groups on the benzene ring creates a balanced electronic environment that can modulate receptor binding. This feature has been exploited in several research endeavors aimed at developing small-molecule modulators for neurological disorders, where precise control over binding interactions is crucial.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting its utility in developing treatments for conditions such as inflammation and pain management. Additionally, the alkyne functionality provides a handle for post-synthetic modifications, enabling researchers to fine-tune pharmacokinetic properties and improve drug-like characteristics.

The synthesis of 1-(but-3-yn-2-yl)-4-fluoro-2-methoxybenzene involves multi-step organic transformations, typically starting from commercially available precursors like 4-fluorobenzaldehyde and butynediol derivatives. The introduction of the butenone moiety via condensation reactions followed by functional group transformations allows for the construction of the desired structure with high precision. Modern synthetic methodologies, including transition-metal-catalyzed coupling reactions, have streamlined this process, making it more efficient and scalable for industrial applications.

In the realm of medicinal chemistry, 1-(but-3-yne)-4-fluoro-o-anisole (a closely related compound) has been studied for its potential anti-inflammatory effects. The structural motif shared by these compounds suggests that 1-(butenyl)-4-fluoromethoxybenzene may exhibit similar biological activities. Preliminary in vitro assays have shown promising results, indicating that this compound could interfere with inflammatory pathways by modulating key signaling molecules such as NFκB and MAPK cascades.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into drug molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. In 1-(butenyl)-4-fluoromethoxybenzene, the fluoro group at the 4-position likely contributes to these desirable properties while also influencing molecular shape to optimize binding interactions with biological targets.

As research continues to uncover new therapeutic applications for arylalkyne derivatives, compounds like 1-(butenyl)-4-fluoromethoxybenzene are poised to play a significant role in drug development pipelines. The versatility of their structures allows for extensive chemical modification, enabling researchers to explore diverse pharmacological scaffolds. This flexibility is particularly valuable in addressing complex diseases that require multi-target engagement strategies.

The growing body of evidence supporting the utility of alkyne-containing compounds in medicine underscores their importance as pharmacophores. The ability to introduce reactive sites along with functional groups that enhance drug-like properties makes these molecules attractive candidates for further investigation. Future studies may focus on optimizing synthetic routes to improve yield and purity while exploring novel derivatives with enhanced efficacy and safety profiles.

In conclusion,1-(butenyl)-4-fluoromethoxybenzene (CAS No. 2229444-49-7) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its synthesis presents an excellent opportunity for medicinal chemists to develop innovative therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound is likely to remain at forefrontof drug discovery efforts aimed at improving human health.